Cas no 1491917-27-1 (3-Thiopheneacetic acid, α-ethyltetrahydro-)

3-Thiopheneacetic acid, α-ethyltetrahydro-, is a specialized heterocyclic compound featuring a tetrahydrothiophene core with an acetic acid substituent at the α-position, further modified by an ethyl group. This structure imparts unique reactivity and functional versatility, making it valuable in organic synthesis and pharmaceutical intermediate applications. The saturated thiophene ring enhances stability while retaining the electronic properties of the heterocycle, facilitating selective modifications. Its carboxylic acid functionality allows for further derivatization, enabling the production of esters, amides, or other derivatives. The compound is particularly useful in the development of bioactive molecules, agrochemicals, and materials science due to its balanced lipophilicity and structural adaptability.
3-Thiopheneacetic acid, α-ethyltetrahydro- structure
1491917-27-1 structure
Product name:3-Thiopheneacetic acid, α-ethyltetrahydro-
CAS No:1491917-27-1
MF:C8H14O2S
MW:174.260561466217
CID:5295758
PubChem ID:82411346

3-Thiopheneacetic acid, α-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiopheneacetic acid, α-ethyltetrahydro-
    • 2-(thiolan-3-yl)butanoic acid
    • 1491917-27-1
    • EN300-783170
    • Inchi： 1S/C8H14O2S/c1-2-7(8(9)10)6-3-4-11-5-6/h6-7H,2-5H2,1H3,(H,9,10)
    • InChI Key： HUXYFEFMMQIJGP-UHFFFAOYSA-N
    • SMILES： C1SCCC1C(CC)C(O)=O

Computed Properties

  • Exact Mass: 174.07145086g/mol
  • Monoisotopic Mass: 174.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.150±0.06 g/cm3(Predicted)
  • Boiling Point: 319.3±15.0 °C(Predicted)
  • pka: 4.54±0.10(Predicted)

3-Thiopheneacetic acid, α-ethyltetrahydro- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-783170-0.1g
2-(thiolan-3-yl)butanoic acid
 1491917-27-1 95.0%
0.1g
 $678.0 2025-03-21
Enamine
EN300-783170-0.25g
2-(thiolan-3-yl)butanoic acid
 1491917-27-1 95.0%
0.25g
 $708.0 2025-03-21
Enamine
EN300-783170-0.5g
2-(thiolan-3-yl)butanoic acid
 1491917-27-1 95.0%
0.5g
 $739.0 2025-03-21
Enamine
EN300-783170-1.0g
2-(thiolan-3-yl)butanoic acid
 1491917-27-1 95.0%
1.0g
 $770.0 2025-03-21
Enamine
EN300-783170-0.05g
2-(thiolan-3-yl)butanoic acid
 1491917-27-1 95.0%
0.05g
 $647.0 2025-03-21
Enamine
EN300-783170-2.5g
2-(thiolan-3-yl)butanoic acid
 1491917-27-1 95.0%
2.5g
 $1509.0 2025-03-21
Enamine
EN300-783170-5.0g
2-(thiolan-3-yl)butanoic acid
 1491917-27-1 95.0%
5.0g
 $2235.0 2025-03-21
Enamine
EN300-783170-10.0g
2-(thiolan-3-yl)butanoic acid
 1491917-27-1 95.0%
10.0g
 $3315.0 2025-03-21

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